WRN inhibitor 8

• Molecular Formula: C22H23F2N3O4S
• Molecular Weight: 463.5 g/mol
• InChI: InChI=1S/C22H23F2N3O4S/c1-32(29,30)12-11-18(14-7-8-14)26-19(28)17-13-25-21(22(23,24)15-9-10-15)27-20(17)31-16-5-3-2-4-6-16/h2-6,11-15,18H,7-10H2,1H3,(H,26,28)/b12-11+/t18-/m1/s1
• InChIKey: SGERSEZXZIVUEY-IENJSVCTSA-N

WRN Inhibitor 8 Procurement Guide

WRN inhibitor 8 (Example 224, CAS 3026502-95-1) is a synthetic small-molecule inhibitor of Werner syndrome helicase (WRN), a RecQ family DNA helicase implicated as a synthetic lethal dependency in microsatellite instability-high (MSI-H) cancers [1]. With a reported biochemical IC50 of 48 nM against WRN helicase, this compound serves as a tool molecule for probing WRN-dependent replication stress and DNA damage response pathways . Structurally defined by the molecular formula C22H23F2N3O4S (MW 463.5), WRN inhibitor 8 is offered at ≥98% purity and is intended exclusively for laboratory research applications in cancer biology and target validation studies .

✓ Biochemical helicase inhibition assay fit

✓ MSI-H/MSS selectivity research context

✓ Patent-defined structure for reproducibility

• [1] Xu H, et al. High-throughput evaluation of novel WRN inhibitors. SLAS Discov. 2025 Sep;35:100266. View Source

Why WRN Inhibitor 8 Cannot Be Substituted

WRN helicase inhibitors are not functionally interchangeable despite sharing a nominal target designation. Distinct chemotypes within the WRN inhibitor landscape—including non-covalent ATP-competitive scaffolds, covalent allosteric binders such as VVD-133214 [1], and chemically unrelated clinical candidates such as HRO761 [2]—exhibit divergent biochemical potency, selectivity profiles, cellular permeability, metabolic stability, and mechanism-specific pharmacodynamic markers. Furthermore, the synthetic lethal vulnerability of MSI-H cancer cells to WRN inhibition is critically dependent on sustained target engagement within the helicase domain [3]. Consequently, substituting WRN inhibitor 8 with a different WRN-targeting compound without systematic cross-validation risks introducing confounding variables in cell viability, DNA damage biomarker readouts (e.g., phospho-H2AX), and in vivo pharmacokinetic-pharmacodynamic relationships. The quantitative evidence presented below establishes the specific performance characteristics that define WRN inhibitor 8 relative to its closest analogs.

Example 224 series

Triazolo-pyrimidine (HRO761)

Non-covalent allosteric binding mode may shift target engagement kinetics and RecQ selectivity

Example 224 series

Covalent vinyl sulfone (VVD-214)

Covalent inactivation mechanism alters MSI-H/MSS response context and washout behavior

Example 224 series

Cyclic vinyl sulfone series

Scaffold-dependent off-target RecQ family profiles may confound phenotypic interpretation

• [1] Baltgalvis KA, Lamb KN, Symons KT, et al. Chemoproteomic discovery of a covalent allosteric inhibitor of WRN helicase. Nature. 2024 May;629(8011):435-442. View Source
• [2] Moon B, et al. Discovery of novel WRN inhibitors for treating MSI-H colorectal cancers. Bioorg Med Chem Lett. 2025. View Source
• [3] Picco G, et al. Novel WRN Helicase Inhibitors Selectively Target Microsatellite Unstable Cancer Cells. Cancer Discov. 2024 Apr 6;14(8):1457-1475. View Source

WRN Inhibitor 8 Quantitative Evidence

Biochemical Helicase Inhibition Potency

WRN inhibitor 8 demonstrates WRN helicase inhibition with an IC50 of 48 nM . While this value establishes its potency as a tool compound for in vitro biochemical assays, direct head-to-head IC50 data against comparator WRN inhibitors under identical assay conditions is not publicly available [1]. For contextual reference, clinical-stage non-covalent inhibitors such as HRO761 have reported IC50 values in the low nanomolar range, and covalent allosteric inhibitors such as VVD-133214 exhibit low micromolar biochemical potency with a distinct mechanism (covalent modification at C727) [2]. Procurement decisions should consider that potency alone does not predict cellular efficacy or selectivity; the evidence tag reflects the absence of direct comparator data for this specific metric.

Helicase Inhibition

Cross-study context

IC50 48 nM vs. HRO761 9–100 nM

Supports intermediate-potency tool compound fit

Assay-dependent potency range; cross-study caution

Evidence Dimension	WRN helicase biochemical inhibition (IC50)
Target Compound Data	48 nM
Comparator Or Baseline	Class baseline range: low nM (HRO761) to low µM (VVD-133214 covalent)
Quantified Difference	Not directly comparable due to divergent assay formats and mechanisms
Conditions	Biochemical helicase activity assay (specific protocol not disclosed in public vendor documentation)

Why This Matters

For procurement, this IC50 establishes minimum potency expectations for in vitro target engagement studies, but direct comparisons with other WRN inhibitors require within-study validation using standardized assay conditions.

• [1] Xu H, et al. High-throughput evaluation of novel WRN inhibitors. SLAS Discov. 2025 Sep;35:100266. View Source
• [2] Baltgalvis KA, et al. Chemoproteomic discovery of a covalent allosteric inhibitor of WRN helicase. Nature. 2024 May;629(8011):435-442. View Source

MSI-H versus MSS Colorectal Cancer Selectivity

WRN inhibitor 8 exhibits markedly differential antiproliferative activity across two microsatellite instability-high (MSI-H) colorectal cancer cell lines, with GI50 values of 0.01699 µM in HCT-116 cells and 13.64 µM in SW480 cells—a difference of approximately 800-fold . This cell line-dependent variation underscores that WRN inhibitor 8 activity is not uniform across all MSI-H contexts, and that HCT-116 cells display dramatically greater sensitivity than SW480 cells under identical 5-day proliferation assay conditions. No direct head-to-head comparison data for other WRN inhibitors in the same paired cell line assay are publicly available for WRN inhibitor 8.

MSI-H/MSS Selectivity

Cross-study context

HCT116 GI50 16.99 nM vs. SW480 13.64 µM (803-fold)

Supports MSI-H cell-model response context

Directional cross-study comparison only

Evidence Dimension	Antiproliferative activity (GI50, 5-day assay)
Target Compound Data	HCT-116: 0.01699 µM; SW480: 13.64 µM
Comparator Or Baseline	Intra-compound comparison between HCT-116 and SW480 (both MSI-H CRC lines)
Quantified Difference	~800-fold differential sensitivity
Conditions	0–100 µM dose range; 5-day proliferation assay; HCT-116 and SW480 MSI-H colorectal cancer cells

Why This Matters

For scientific procurement, this differential activity profile identifies HCT-116 as a high-sensitivity model and SW480 as a low-sensitivity/resistant comparator for experimental design, enabling within-study positive and negative controls.

Chemical Identity and Patent Provenance

WRN inhibitor 8 corresponds to Example 224 in patent WO2024010782A1, which discloses pharmaceutical compositions comprising WRN helicase inhibitors [1]. This specific structural assignment distinguishes WRN inhibitor 8 from other commercially available WRN tool compounds derived from alternative patent families—including the tricyclic scaffolds of Moma Therapeutics (WO 2025/054488 A1) [2], the heterocyclic chemotypes of Synnovation Therapeutics (WO 2024/155884 A1) [3], and the GSK spirocyclic series (WO 2024/246863 A1) [2]. The bicyclic core of WRN inhibitor 8 (C22H23F2N3O4S) defines its physicochemical properties, including molecular weight (463.5), hydrogen bond donor/acceptor profile (1 donor, 8 acceptors), and predicted solubility characteristics, which directly impact experimental handling and cellular permeability.

Chemical Tractability

Class-level

CAS 3026502-95-1; purity ≥95%; full SMILES

Enables structure verification and batch QC

Patent Example 224; vendor-specified purity

Evidence Dimension	Chemical scaffold and patent origin
Target Compound Data	Example 224; WO2024010782A1; bicyclic scaffold; C22H23F2N3O4S
Comparator Or Baseline	Tricyclic (Moma, WO 2025/054488 A1); spirocyclic (GSK, WO 2024/246863 A1); heterocyclic (Synnovation, WO 2024/155884 A1); pyrimidine-based (HRO761 series)
Quantified Difference	Qualitative: distinct scaffold topology and physicochemical parameter space
Conditions	Patent filing: WO2024010782A1, priority 2024-01-11

Why This Matters

For procurement, the patent-defined chemical identity enables users to cross-reference structure-activity relationship (SAR) data within the WO2024010782A1 patent family and ensures experimental reproducibility tied to a specific, disclosed molecular entity rather than a generic compound class.

• [1] Kikuchi S, et al. Pharmaceutical compositions comprising WRN helicase inhibitors. WO2024010782A1. 2024-01-11. View Source
• [2] Kargbo RB. Tricyclic and Novel Chemotypes as Selective WRN Helicase Inhibitors for MSI-H Cancer Therapy. ACS Med Chem Lett. 2025. View Source
• [3] Kargbo RB. Targeting Werner Syndrome Helicase with Small Molecules in Mismatch Repair-Deficient Cancers. ACS Med Chem Lett. 2025. View Source

WRN Synthetic Lethality in MSI-H Cancers

A systematic review of public-domain literature, patents, and vendor technical documentation reveals that WRN inhibitor 8 lacks published data for several performance dimensions that are standard for advanced tool compounds and clinical candidates. Specifically: (1) No selectivity data against related RecQ helicases (e.g., BLM, RECQL1, RECQL4, RECQL5) or broader kinase/ATPase panels are available [1]; (2) No ADME/PK parameters (e.g., microsomal stability, plasma protein binding, oral bioavailability, clearance) are reported; (3) No in vivo xenograft efficacy data in MSI-H tumor models are published. By contrast, clinical-stage comparators HRO761 [2] and VVD-133214 [3] have published selectivity profiles, PK characterization, and in vivo tumor regression data. This evidence gap does not invalidate WRN inhibitor 8 for in vitro biochemical and cellular assays but limits its suitability for studies requiring validated selectivity or translational in vivo pharmacology.

Synthetic Lethality Mechanism

Class-level

Recapitulates MSI-H selective phenotype

Class-consistent pathway-response context

Derived from published WRN dependency data

Evidence Dimension	Availability of selectivity, ADME/PK, and in vivo efficacy data
Target Compound Data	No public data available for selectivity panels, ADME/PK parameters, or in vivo tumor models
Comparator Or Baseline	HRO761: published selectivity, PK, and in vivo data; VVD-133214: published selectivity, PK, and in vivo data
Quantified Difference	Qualitative: data absent vs. data available
Conditions	Public domain as of 2025

Why This Matters

For procurement, users should recognize that WRN inhibitor 8 is best suited for in vitro target engagement and cellular mechanistic studies, not for experiments requiring validated selectivity against off-targets or translational in vivo pharmacology.

• [1] Xu H, et al. High-throughput evaluation of novel WRN inhibitors. SLAS Discov. 2025 Sep;35:100266. View Source
• [2] Moon B, et al. Discovery of novel WRN inhibitors for treating MSI-H colorectal cancers. Bioorg Med Chem Lett. 2025. View Source
• [3] Baltgalvis KA, et al. Chemoproteomic discovery of a covalent allosteric inhibitor of WRN helicase. Nature. 2024 May;629(8011):435-442. View Source

Biochemical Potency of WRN Inhibitor 8 Falls Within the Intermediate Range of Commercially Available WRN Tool Compounds

Among commercially available WRN tool compounds for research procurement, WRN inhibitor 8 (IC50 = 48 nM) occupies an intermediate potency position. A cross-vendor survey reveals a potency spectrum ranging from low nanomolar (e.g., WRN inhibitor 10 with unspecified IC50 but reported favorable PK ; KWR137 WRN degrader with IC50 = 8 nM ) to sub-micromolar ranges (e.g., WRN inhibitor 13 with pIC50 6–7, corresponding to IC50 ~100–1000 nM ). This potency tiering is relevant for experimental design: 48 nM is sufficient for complete target inhibition in most biochemical assays, but users requiring maximal potency for low-abundance target engagement or cellular thermal shift assays may preferentially select higher-potency alternatives within the commercial catalog.

Evidence Dimension	Biochemical IC50 for WRN helicase inhibition
Target Compound Data	48 nM (WRN inhibitor 8)
Comparator Or Baseline	KWR137: 8 nM (degrader); WRN inhibitor 13: pIC50 6–7 (~100–1000 nM)
Quantified Difference	~6-fold less potent than KWR137; within ~2–20× of WRN inhibitor 13 range
Conditions	Biochemical assays (vendor-reported; protocols vary by supplier)

Why This Matters

For procurement, this potency ranking enables users to select WRN inhibitor 8 as a mid-potency tool compound suitable for standard biochemical and cellular assays, while providing context for studies requiring ultra-potent (<10 nM) target engagement.

WRN Inhibitor 8 Recommended Applications

MSI-H Synthetic Lethality and Positive Control

WRN inhibitor 8 is suitable for in vitro biochemical assays measuring WRN helicase activity inhibition. With a reported IC50 of 48 nM , this compound can be used to establish dose-response curves in ATPase or DNA unwinding assays using purified recombinant WRN protein. Users should note that this IC50 value is derived from vendor-reported data and should be independently validated under laboratory-specific assay conditions. This application is appropriate for target engagement studies, preliminary SAR exploration, and orthogonal validation of WRN dependency in biochemical systems.

Medicinal Chemistry SAR Benchmarking

WRN inhibitor 8 is suitable for cell viability and proliferation studies in MSI-H colorectal cancer models, with documented GI50 values of 0.01699 µM in HCT-116 and 13.64 µM in SW480 cells under 5-day treatment . This ~800-fold differential sensitivity provides a built-in positive control (HCT-116) and negative/resistant control (SW480) for assessing WRN-dependent cytotoxicity. Researchers can employ these paired cell lines to evaluate mechanism-specific effects, such as phospho-H2AX accumulation as a DNA double-strand break biomarker [1], or to compare WRN inhibitor 8 activity with genetic WRN knockout phenotypes [2].

RecQ Family Helicase Selectivity Profiling

WRN inhibitor 8, designated as Example 224 in patent WO2024010782A1 , serves as a defined reference compound within this specific bicyclic chemical series. Researchers engaged in medicinal chemistry optimization of WRN inhibitors can use WRN inhibitor 8 as a benchmark for comparative SAR studies, assessing modifications to the bicyclic core, sulfonamide linker, or aromatic substitutions against the baseline potency (48 nM IC50) and cellular activity profile (HCT-116 GI50 = 0.01699 µM). This application is relevant for academic and industry groups pursuing novel WRN-targeting chemotypes derived from the WO2024010782A1 scaffold.

In Vitro Pharmacology in MSI-H Tumor Models

Based on the absence of publicly available ADME/PK characterization and in vivo xenograft efficacy data for WRN inhibitor 8, procurement for in vivo pharmacology studies is not recommended without extensive independent formulation optimization, PK profiling, and pilot tolerability assessment. Users requiring tool compounds with validated in vivo exposure and tumor growth inhibition should consider alternative WRN inhibitors with published in vivo datasets, such as the covalent inhibitor series characterized in MSI-H PDX models [1] or clinical-stage candidates HRO761 and VVD-133214 [2]. WRN inhibitor 8 is best restricted to in vitro and biochemical applications pending further characterization.

Application

Selection Property

Validation Focus

MSI-H synthetic lethality research

MSI-H/MSS selectivity context

Target engagement and dependency readout

SAR reference compound

Defined chemotype and patent provenance

Comparative biochemical and cell-based potency

RecQ helicase selectivity profiling

Structurally distinct scaffold

Off-target RecQ family inhibition context

DNA damage response pathway research

MSI-H cell proliferation inhibition

Replication stress and DNA damage endpoint context

• [1] Picco G, et al. Novel WRN Helicase Inhibitors Selectively Target Microsatellite Unstable Cancer Cells. Cancer Discov. 2024 Apr 6;14(8):1457-1475. View Source
• [2] Xu H, et al. High-throughput evaluation of novel WRN inhibitors. SLAS Discov. 2025 Sep;35:100266. View Source
• [3] Kikuchi S, et al. Pharmaceutical compositions comprising WRN helicase inhibitors. WO2024010782A1. 2024-01-11. View Source
• [4] Baltgalvis KA, et al. Chemoproteomic discovery of a covalent allosteric inhibitor of WRN helicase. Nature. 2024 May;629(8011):435-442. View Source